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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

This guide provides a comprehensive overview of the molecular weight of methyl
cyclopentanecarboxylate, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Properties

Methyl cyclopentanecarboxylate is an organic compound classified as an ester of
cyclopentanecarboxylic acid and methanol.[1] Its fundamental properties are pivotal for its
application in chemical synthesis and research.

Molecular Formula and Weight

The chemical formula for methyl cyclopentanecarboxylate is C7H1202.[1][2][3][4] Based on
this formula, the computed molecular weight is approximately 128.17 g/mol .[2][4][5][6] The
precise molecular weight, based on the most abundant isotopes of its constituent elements, is
128.1690 g/mol .[3]

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of methyl
cyclopentanecarboxylate.
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Property Value Unit Source
Molecular Formula C7H1202 [1][2][3][4]
Molar Mass 128.17 g/mol [2][4][5][6]
Density 1.014 g/cm3 [51[7]
Boiling Point 81-82 (at 5 mmHg) °C [7]
Melting Point 77-78 °C [51[7]
Refractive Index 1.4360 [7]

Vapor Pressure 2.55 mmHg at 25°C [7]

Experimental Determination of Molecular Weight

The molecular weight of methyl cyclopentanecarboxylate can be experimentally determined

using several analytical techniques. Mass spectrometry is the most common and precise

method.

Experimental Protocol: Molecular Weight Determination by Mass Spectrometry

Objective: To determine the molecular weight of a purified sample of methyl

cyclopentanecarboxylate using electrospray ionization mass spectrometry (ESI-MS).

Materials:

o Purified methyl cyclopentanecarboxylate

o High-purity solvent (e.g., methanol or acetonitrile)

e Mass spectrometer with an ESI source

Procedure:

o Sample Preparation: A dilute solution of methyl cyclopentanecarboxylate is prepared by

dissolving a small amount of the compound in the chosen high-purity solvent. The

concentration is typically in the range of 1 to 10 pg/mL.
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 Instrument Calibration: The mass spectrometer is calibrated using a standard compound with
a known molecular weight to ensure mass accuracy.

o Sample Infusion: The prepared sample solution is infused into the ESI source of the mass
spectrometer at a constant flow rate.

« lonization: In the ESI source, the sample is nebulized and subjected to a high voltage,
leading to the formation of protonated molecules, typically [M+H]+ or other adducts such as
[M+Na]+.

o Mass Analysis: The generated ions are then transferred into the mass analyzer (e.g., a
guadrupole, time-of-flight, or Orbitrap analyzer), which separates the ions based on their
mass-to-charge ratio (m/z).

o Data Acquisition: A mass spectrum is acquired, plotting ion intensity versus the m/z ratio.

o Data Analysis: The peak corresponding to the molecular ion (or its adduct) is identified. The
molecular weight of the compound is then calculated from the observed m/z value. For an
[M+H]+ ion, the molecular weight is the m/z value minus the mass of a proton.

Visualizations

Logical Workflow for Molecular Weight Determination

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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